Cas no 61908-81-4 (Phosphine sulfide, trihexadecyl-)

• Product name: Phosphine sulfide, trihexadecyl-
• CAS No: 61908-81-4
• MF: C₄₈H₉₉PS
• MW: 739.33846
• CID: 463302
• PubChem ID: 54060134

Phosphine sulfide, trihexadecyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine sulfide, trihexadecyl-
• trihexadecyl(sulfanylidene)-λ⁵-phosphane
• Trihexadecyl(sulfanylidene)-lambda~5~-phosphane
• DTXSID70708748
• SCHEMBL10778047
• tricetylphosphine sulfide
• 61908-81-4

• Inchi： InChI=1S/C48H99PS/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49(50,47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-48H2,1-3H3
• InChI Key： LZCKFZCMEMODEJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCP(=S)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 738.72107
• Monoisotopic Mass: 738.72051133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 50
• Rotatable Bond Count: 45
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 24.4
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 0
• LogP: 19.56040